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Compound of Interest

Compound Name: Chromium-50

Cat. No.: B1252018

This guide provides comprehensive procedural guidance for researchers, scientists, and drug
development professionals on the safe handling and disposal of Chromium-50. The following
protocols are designed to minimize risks and ensure a safe laboratory environment.

Chromium-50 is a stable, naturally occurring isotope of chromium, constituting about 4.345%
of all natural chromium.[1][2] While it is considered stable, it has an extremely long half-life of
approximately 1.3 x 10"18 years, indicating very weak radioactivity.[3][4] Therefore, the primary
hazards associated with Chromium-50 are chemical in nature, depending on its form.
However, standard good practices for handling low-activity radioactive materials should also be
observed as a precaution.

Hazard Identification and Risk Assessment

The primary risks associated with Chromium-50 are dependent on its chemical form. As a
metal, chromium can be an irritant.[5] In its hexavalent state (Cr(VI)), it is highly toxic and
carcinogenic.[6][7] The radioactive hazard of Chromium-50 is considered very low due to its
extremely long half-life.

Table 1: Properties of Chromium-50
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Property

Value

Natural Abundance

4.345%[1][2]

Half-life (T%%)

~1.3 x 10718 years[3]

Decay Mode

Double Electron Capture[1]

Specific Activity (a)

0.00020779 Ba/g[3]

Personal Protective Equipment (PPE)

A risk assessment should be conducted to determine the appropriate PPE for the specific form

of Chromium-50 being handled. The following table provides general recommendations.

Table 2: Recommended Personal Protective Equipment for Chromium-50

PPE Category

Minimum Requirement

Recommended for Higher
Risk Operations*

Hand Protection

Nitrile gloves[6]

Double-gloving with nitrile or

neoprene gloves[6]

Eye and Face Protection

Safety glasses with side
shields[8]

Chemical splash goggles and

a face shield[6]

Body Protection

Full-length laboratory coat

(worn closed)[8]

Chemical-resistant apron over

a lab coat[6]

Respiratory Protection

Generally not required for non-

volatile forms

NIOSH-approved respirator
with appropriate cartridges for

dusts or aerosols[9]

*Higher risk operations include handling powders, creating solutions, or working with volatile or

hexavalent chromium compounds.

Operational Plan: Step-by-Step Handling

Procedures
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1. Preparation and Area Setup:
» Designate a specific area for handling Chromium-50.[10]
o Cover the work surface with absorbent, plastic-backed paper.[11]

o Ensure a calibrated radiation survey meter is available if required by your institution's
radiation safety program.

o Have an emergency spill kit readily accessible.

2. Handling:

o Wear the appropriate PPE as determined by your risk assessment.[12]

» When handling powders or volatile forms, work within a certified chemical fume hood.[6][13]
e Avoid skin contact.[14]

» Do not eat, drink, or apply cosmetics in the designated work area.[8][11]

e Use tools to handle containers and sources to minimize direct contact.[10]

o Keep containers of Chromium-50 closed when not in use.[5][14]

3. Monitoring:

 After handling, monitor your hands, lab coat, and the work area for any contamination.

« If radioactive contamination is a concern, use an appropriate survey meter. For potential
chemical contamination, wipe tests may be necessary.

e Wash hands thoroughly after work and before leaving the laboratory.[12]

Disposal Plan

Waste containing Chromium-50 must be disposed of in accordance with federal, state, and
local regulations for both chemical and, if applicable, radioactive waste.[12]
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1. Waste Segregation:

e Segregate Chromium-50 waste from other laboratory waste.

« If treated as radioactive, use designated, labeled, and shielded containers.[10]

2. Chemical Waste Disposal:

e Chromium waste, especially if in the hexavalent form, is considered hazardous waste.[15]
e It may require treatment to reduce Cr(VI) to the less toxic Cr(lll) before disposal.[15][16]

o Contact your institution's environmental health and safety office for specific chemical waste
disposal procedures.

3. Low-Level Radioactive Waste Disposal:

e Due to its extremely low specific activity, Chromium-50 may not require disposal as
radioactive waste. Consult with your radiation safety officer.

« If considered radioactive, the waste must be managed according to your institution's
radioactive waste protocols, which may include storage for decay (though impractical for the
long half-life of Cr-50) or disposal through a licensed broker.[10]

Workflow for Safe Handling of Chromium-50
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Start: Receive Chromium-50

eceiving

Store in a cool, dry, well-ventilated area.
Label with contents and hazard warnings.

Before Use

Prepare Work Area:
- Designate area
- Cover surfaces
- Assemble PPE and spill kit

Don Appropriate PPE:
- Lab coat
- Gloves
- Eye protection

Handle Chromium-50:
- Use fume hood for powders/volatiles
- Avoid direct contact
- Keep containers closed

Post-Handling Monitoring:
- Survey hands, coat, and work area
- Decontaminate if necessary

Segregate and Dispose of Waste:
- Follow chemical and/or radioactive
waste protocols

Clean Work Area and Wash Hands

'

End of Procedure

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. homework.study.com [homework.study.com]

e 2. Isotopes of chromium - Wikipedia [en.wikipedia.org]

¢ 3. Chromium-50 - isotopic data and properties [chemlin.org]

¢ 4. Isotope data for chromium-50 in the Periodic Table [periodictable.com]

¢ 5. louisville.edu [louisville.edu]

e 6. reddit.com [reddit.com]

e 7.3mcanada.ca [3mcanada.ca]

¢ 8. ehs.princeton.edu [ehs.princeton.edu]

e 9. CDC - NIOSH Pocket Guide to Chemical Hazards - Chromium metal [cdc.goV]

¢ 10. resources.revvity.com [resources.revvity.com]
e 11. hpschapters.org [hpschapters.org]
e 12. dla.mil [dla.mil]

e 13. 6. Procedures for Work with Radioactive Materials | Office of Environment, Health &
Safety [ehs.berkeley.edu]

e 14. buyisotope.com [buyisotope.com]
o 15. p2infohouse.org [p2infohouse.org]
» 16. e3s-conferences.org [e3s-conferences.org]

 To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
Chromium-50]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1252018#personal-protective-equipment-for-
handling-chromium-50]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1252018?utm_src=pdf-custom-synthesis
https://homework.study.com/explanation/when-chromium-50-undergoes-alpha-decay-what-isotope-does-it-become.html
https://en.wikipedia.org/wiki/Isotopes_of_chromium
https://www.chemlin.org/isotope/chromium-50
https://periodictable.com/Isotopes/024.50/index.html
https://louisville.edu/micronano/files/documents/safety-data-sheets-sds/chromium/
https://www.reddit.com/r/chemistry/comments/11on878/what_is_the_proper_ppe_for_chromic_acid_i_am_a/
https://www.3mcanada.ca/3M/en_CA/worker-health-safety-ca/respiratory-protection/manganese-hexavalent-chromium/
https://ehs.princeton.edu/laboratory-research/radiation-safety/radioactive-materials/handling-radioactive-materials-safely
https://www.cdc.gov/niosh/npg/npgd0141.html
https://resources.revvity.com/pdfs/gde-chromium-51-safe-handling-guide.pdf
http://www.hpschapters.org/northcarolina/NSDS/51CrPDF.pdf
https://www.dla.mil/portals/104/documents/strategic%20materials/solicitation%20docs/sds%20-%20chromium%20final.pdf
https://ehs.berkeley.edu/radiation-safety-manual/6-procedures-work-radioactive-materials
https://ehs.berkeley.edu/radiation-safety-manual/6-procedures-work-radioactive-materials
https://www.buyisotope.com/sds/chromium-50-metal-safety-data-sheet-chromium-50-sds-chromium-50-isotope-chromium-50-enriched-chromium-50.pdf
https://p2infohouse.org/ref/19/18012.pdf
https://www.e3s-conferences.org/articles/e3sconf/pdf/2024/61/e3sconf_uesf2024_04010.pdf
https://www.benchchem.com/product/b1252018#personal-protective-equipment-for-handling-chromium-50
https://www.benchchem.com/product/b1252018#personal-protective-equipment-for-handling-chromium-50
https://www.benchchem.com/product/b1252018#personal-protective-equipment-for-handling-chromium-50
https://www.benchchem.com/product/b1252018#personal-protective-equipment-for-handling-chromium-50
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1252018?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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